Cas no 1160574-54-8 (Methyl 3,4-dibromo-5-methylbenzoate)

• Product Name: Methyl 3,4-dibromo-5-methylbenzoate
• CAS No: 1160574-54-8
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD11846082
• CID: 4574290
• Update Time: 2025-06-18

Methyl 3,4-dibromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dibromo-5-methylbenzoate
• Benzoic acid, 3,4-dibromo-5-methyl-, methyl ester

• MDL： MFCD11846082
• Inchi： 1S/C9H8Br2O2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,1-2H3
• InChI Key： SUDAOOVENOTAHG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=C(Br)C(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on Methyl 3,4-dibromo-5-methylbenzoate

Methyl 3,4-dibromo-5-methylbenzoate (CAS No. 1160574-54-8): A Comprehensive Overview

Methyl 3,4-dibromo-5-methylbenzoate, identified by its CAS number 1160574-54-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a benzoate ester group and multiple bromine substituents, has garnered attention due to its potential applications in various chemical synthesis processes and its role as an intermediate in the development of novel bioactive molecules.

The structural uniqueness of Methyl 3,4-dibromo-5-methylbenzoate lies in its aromatic ring system, which is modified by bromine atoms at the 3 and 4 positions and a methyl group at the 5 position. This specific arrangement not only imparts unique electronic properties to the molecule but also makes it a versatile building block for more complex chemical entities. The presence of bromine atoms enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many pharmaceuticals.

In recent years, the demand for specialized intermediates like Methyl 3,4-dibromo-5-methylbenzoate has surged due to advancements in drug discovery methodologies. The compound's ability to serve as a precursor for synthesizing intricate molecular frameworks has made it a staple in medicinal chemistry libraries. Researchers are increasingly exploring its utility in designing molecules with enhanced binding affinity and selectivity for biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, a class of drugs that play a crucial role in treating cancers and inflammatory diseases.

The benzoate moiety in Methyl 3,4-dibromo-5-methylbenzoate is particularly noteworthy for its pharmacophoric properties. Benzoate derivatives are well-known for their biological activity, often exhibiting antimicrobial, anti-inflammatory, and analgesic effects. The bromine substituents further modulate these properties by influencing the molecule's solubility and metabolic stability. This balance between structural complexity and functional diversity makes the compound an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the role of halogenated benzoates in developing next-generation therapeutics. The reactivity of bromine atoms allows for facile functionalization under mild conditions, enabling chemists to tailor the molecular structure with precision. This flexibility is crucial in drug design, where small changes in molecular architecture can significantly impact biological activity. For example, modifications at the 3 and 4 positions of the benzoate ring have been shown to alter binding interactions with target proteins, leading to improved drug efficacy.

The synthesis of Methyl 3,4-dibromo-5-methylbenzoate typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce bromine atoms selectively onto the aromatic ring. These methods not only enhance efficiency but also minimize unwanted side products, making the synthesis more sustainable and scalable.

In addition to its pharmaceutical applications, Methyl 3,4-dibromo-5-methylbenzoate finds utility in materials science and agrochemical research. Its unique electronic properties make it a valuable component in designing organic semiconductors and luminescent materials. Furthermore, derivatives of this compound have been explored as potential intermediates in synthesizing novel pesticides with improved environmental safety profiles.

The growing interest in green chemistry has also influenced the production of Methyl 3,4-dibromo-5-methylbenzoate. Researchers are increasingly adopting solvent-free reactions and catalytic methods to reduce waste and energy consumption. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing processes.

The future prospects of Methyl 3,4-dibromo-5-methylbenzoate are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel compounds with significant therapeutic value.